2-(2,6-Difluorobenzoyl)-3-methylpyridine
Overview
Description
“2,6-Difluorobenzoyl chloride” has been used in the preparation of a series of novel 2-aryl substituted 4H-3,1-benzoxazin-4-ones, regioselective synthesis of 3,6-disubstituted-2-aminoimidazo[1,2-a]pyridine, and Friedel-Crafts acylation reaction of toluene, anisol, thioanisol, 4-phenoxyacetophenone and N,N-diacetyl-4-phenoxyaniline .
Molecular Structure Analysis
The molecular formula for “2,6-Difluorobenzoyl fluoride” is C7H3F3O with an average mass of 160.093 Da . For “2,6-Difluorobenzoyl chloride”, the molecular formula is C7H3ClF2O with an average mass of 176.548 Da .
Physical And Chemical Properties Analysis
“2,6-Difluorobenzoyl chloride” has a density of 1.4±0.1 g/cm3, a boiling point of 186.5±0.0 °C at 760 mmHg, and a melting point of 128-132 °C (lit.) . It is insoluble in water and poorly soluble in apolar organic solvents .
Scientific Research Applications
1. Molecular and Crystal Structure Analysis
Studies have explored the crystal structures of related organic acid-base salts, such as 2-amino-6-methylpyridinium 3-methylbenzoate, which share structural similarities with 2-(2,6-Difluorobenzoyl)-3-methylpyridine. These compounds are characterized using techniques like FTIR, NMR, and X-ray diffraction, providing insights into ionic structures and supramolecular architectures, which are essential for understanding the properties of 2-(2,6-Difluorobenzoyl)-3-methylpyridine (Thanigaimani et al., 2015).
2. Construction of Lanthanide Ternary Complexes
Research has been conducted on the formation of lanthanide ternary complexes using compounds like 2,4-difluorobenzoic acid and 5,5'-dimethyl-2,2'–bipyridine, which are structurally related to 2-(2,6-Difluorobenzoyl)-3-methylpyridine. These studies involve X-ray diffraction and luminescence properties, contributing to the understanding of the molecular structure and potential applications in fields like materials science and luminescence (Du, Ren, & Zhang, 2020).
3. Synthesis and Antitumor Activity
Related compounds, such as 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, have been synthesized and studied for their antitumor activities. These studies provide a basis for understanding the potential biomedical applications of 2-(2,6-Difluorobenzoyl)-3-methylpyridine, especially in the development of novel therapeutic agents (Grivsky et al., 1980).
4. Coordination Chemistry and Luminescent Compounds
Research on derivatives of 2,6-di(pyrazol-1-yl)pyridine and 2,6-di(pyrazol-3-yl)pyridine, which are structurally similar to 2-(2,6-Difluorobenzoyl)-3-methylpyridine, has shown their use in coordination chemistry. Highlights include applications in luminescent lanthanide compounds for biological sensing and iron complexes demonstrating unusual thermal and photochemical transitions, indicating potential applications in bioimaging and material science (Halcrow, 2005).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been known to target specific enzymes or receptors in organisms .
Mode of Action
It’s possible that it may bind to its target, causing conformational changes that affect the target’s function .
Biochemical Pathways
It’s plausible that it could interfere with the normal functioning of certain biochemical pathways, leading to downstream effects .
Pharmacokinetics
These properties would significantly impact the bioavailability of the compound .
Result of Action
It’s likely that the compound’s interaction with its targets leads to changes at the molecular and cellular levels .
properties
IUPAC Name |
(2,6-difluorophenyl)-(3-methylpyridin-2-yl)methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F2NO/c1-8-4-3-7-16-12(8)13(17)11-9(14)5-2-6-10(11)15/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNWDRGVQNOEQFV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)C(=O)C2=C(C=CC=C2F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,6-Difluorobenzoyl)-3-methylpyridine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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